Cas no 496871-64-8 (9-Acridinamine, 1,2,3,4,5,6,7,8-octahydro-2-phenyl-)

• Product Name: 9-Acridinamine, 1,2,3,4,5,6,7,8-octahydro-2-phenyl-
• CAS No: 496871-64-8
• MF: C₁₉H₂₂N₂
• MW: 278.391384601593
• CID: 1536447
• PubChem ID: 11818278
• Update Time: 2025-04-21

9-Acridinamine, 1,2,3,4,5,6,7,8-octahydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine, 1,2,3,4,5,6,7,8-octahydro-2-phenyl-
• 2-phenyl-1,2,3,4,5,6,7,8-octahydroacridin-9-amine
• DTXSID10473645
• 496871-64-8

• Inchi： 1S/C19H22N2/c20-19-15-8-4-5-9-17(15)21-18-11-10-14(12-16(18)19)13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2,(H2,20,21)
• InChI Key： LRFPUWGFUZFCKG-UHFFFAOYSA-N
• SMILES： N1C2CCCCC=2C(=C2C=1CCC(C1C=CC=CC=1)C2)N

Computed Properties

• Exact Mass: 278.17846
• Monoisotopic Mass: 278.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91